Cas no 1361815-09-9 (4-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid
• CAS No: 1361815-09-9
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4931865
• Update Time: 2025-06-13

4-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid

• Inchi： 1S/C10H12F2N2O3/c1-17-9-5(3-13)6(10(11)12)4-14-7(9)2-8(15)16/h4,10H,2-3,13H2,1H3,(H,15,16)
• InChI Key： RBRVHKCWEGIHDE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: -2.5
• Topological Polar Surface Area: 85.4

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid

Comprehensive Overview of 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS No. 1361815-09-9)

4-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS No. 1361815-09-9) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining an aminomethyl group, a difluoromethyl moiety, and a methoxy substitution, which contribute to its distinct chemical properties. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in the development of enzyme inhibitors and bioactive intermediates.

The growing demand for fluorinated pyridine derivatives in modern chemistry has placed 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid at the forefront of innovation. Fluorine incorporation, as seen in the difluoromethyl group, is a key strategy in medicinal chemistry to enhance metabolic stability and bioavailability. This aligns with current trends in AI-driven drug design and green chemistry, where efficient synthesis and sustainable methodologies are prioritized. Searches for "fluorinated pyridine applications" and "pyridine acetic acid derivatives" have surged, reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, CAS No. 1361815-09-9 serves as a valuable building block for constructing complex molecules. Its acetic acid moiety allows for further functionalization, making it adaptable for coupling reactions or peptide conjugations. The aminomethyl group also offers a handle for derivatization, enabling the creation of libraries for high-throughput screening. Such features address common queries like "how to modify pyridine cores" or "multifunctional pyridine synthesis," which are frequently explored in academic and industrial forums.

In agrochemical applications, 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid demonstrates promise as a precursor for crop protection agents. The difluoromethyl group is known to improve pesticidal activity by increasing target binding affinity. This resonates with global discussions on sustainable agriculture and precision farming, where users often search for "novel pyridine-based agrochemicals" or "eco-friendly pesticide intermediates." The compound's structural motifs align with these emerging needs, offering a balance between efficacy and environmental safety.

Analytical characterization of CAS No. 1361815-09-9 typically involves advanced techniques such as NMR, HPLC, and mass spectrometry. Researchers emphasize the importance of purity assessment, as impurities can impact downstream applications. This ties into the broader topic of quality control in chemical synthesis, a recurring theme in search queries like "HPLC methods for pyridine derivatives" or "NMR analysis of fluorinated compounds." Proper handling and storage conditions—such as protection from moisture and light—are also critical to maintain the compound's stability over time.

The future prospects of 4-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid are closely linked to interdisciplinary advancements. Collaborations between computational chemists and synthetic experts could unlock new applications, particularly in personalized medicine and material science. As interest grows in "tailored molecular scaffolds" and "bioactive fluorinated compounds," this pyridine derivative is poised to play a pivotal role in next-generation innovations. Its adaptability and functional diversity make it a compelling subject for both academic studies and industrial R&D.